2-Isopropoxyethanol
Cat. No. B094787
:
109-59-1
M. Wt: 104.15 g/mol
InChI Key: HCGFUIQPSOCUHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06211199B1
Procedure details
Alternately, combine 2-isopropoxyethanol (5.0 g, 48 mmol) and dichloromethane (50 mL). Cool in an ice bath. Add triethylamine (10.7 g, 105 mmol). Add dropwise methanesulfonyl chloride (1.43 g, 9.6 mmol). After 2 hours, dilute the reaction mixture with dichloromethane and extract with 1 M hydrochloric acid solution, a saturated aqueous solution of sodium bicarbonate, and then brine. Dry the organic layer over Na2SO4, filter, and evaporate in vacuo to give a residue. Distill the residue at reduced pressure to give 2-(isopropoxy)ethyl mesylate.
Identifiers
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REACTION_CXSMILES
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[CH:1]([O:4][CH2:5][CH2:6][OH:7])([CH3:3])[CH3:2].C(N(CC)CC)C.[CH3:15][S:16](Cl)(=[O:18])=[O:17]>ClCCl>[S:16]([O:7][CH2:6][CH2:5][O:4][CH:1]([CH3:3])[CH3:2])(=[O:18])(=[O:17])[CH3:15]
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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|
Smiles
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C(C)(C)OCCO
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Step Two
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Name
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|
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Quantity
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10.7 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Three
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Name
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Quantity
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1.43 g
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Type
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reactant
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Smiles
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CS(=O)(=O)Cl
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Step Five
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Name
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|
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Quantity
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50 mL
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|
Type
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solvent
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Smiles
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ClCCl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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Cool in an ice bath
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EXTRACTION
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Type
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EXTRACTION
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Details
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extract with 1 M hydrochloric acid solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Dry the organic layer over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filter
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporate in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give a residue
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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Distill the residue at reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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S(C)(=O)(=O)OCCOC(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
